![molecular formula C14H24N2O3 B7577682 3-Ethyl-4-[3-(oxan-2-yl)propanoyl]piperazin-2-one](/img/structure/B7577682.png)
3-Ethyl-4-[3-(oxan-2-yl)propanoyl]piperazin-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-Ethyl-4-[3-(oxan-2-yl)propanoyl]piperazin-2-one is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound is also known by its chemical name, N-ethyl-3-(2-oxooxolan-3-yl) piperazine-2-carboxamide, and is commonly referred to as EOPP.
Mechanism of Action
The exact mechanism of action of EOPP is not fully understood, but it is believed to modulate the activity of several neurotransmitters in the brain, including serotonin, dopamine, and gamma-aminobutyric acid (GABA). This modulation is thought to be responsible for its therapeutic effects in the treatment of neurological disorders.
Biochemical and Physiological Effects:
EOPP has been shown to exhibit a range of biochemical and physiological effects in animal models. It has been found to increase the levels of GABA and serotonin in the brain, which can have a calming and mood-stabilizing effect. Additionally, EOPP has been shown to reduce the levels of glutamate, an excitatory neurotransmitter that can contribute to seizures and other neurological disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of using EOPP in lab experiments is its well-established synthesis method, which produces high yields of pure EOPP. Additionally, its potential therapeutic applications make it a promising candidate for further research. However, one limitation of using EOPP in lab experiments is its relatively low solubility in water, which can make it difficult to administer in certain experiments.
Future Directions
There are several potential future directions for research on EOPP. One area of interest is its potential as a treatment for neurological disorders, such as epilepsy, depression, and anxiety disorders. Additionally, further studies on its mechanism of action and potential side effects are needed to fully understand its therapeutic potential. Finally, the development of more efficient synthesis methods and formulations could help to improve its efficacy and applicability in clinical settings.
Synthesis Methods
The synthesis of EOPP involves the reaction of piperazine with 3-(oxan-2-yl)propanoyl chloride in the presence of anhydrous potassium carbonate. The resulting product is then treated with ethylamine to form EOPP. This synthesis method has been extensively studied and optimized to produce high yields of pure EOPP.
Scientific Research Applications
EOPP has been studied for its potential applications in the field of medicine. It has been shown to exhibit anticonvulsant, analgesic, and anxiolytic properties in animal models. Additionally, EOPP has been found to have potential as a treatment for depression and anxiety disorders. Its ability to modulate the activity of neurotransmitters in the brain has been identified as a potential mechanism of action for its therapeutic effects.
properties
IUPAC Name |
3-ethyl-4-[3-(oxan-2-yl)propanoyl]piperazin-2-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H24N2O3/c1-2-12-14(18)15-8-9-16(12)13(17)7-6-11-5-3-4-10-19-11/h11-12H,2-10H2,1H3,(H,15,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KFMNYLGPMTZIRN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1C(=O)NCCN1C(=O)CCC2CCCCO2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H24N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.